Cas no 2711-81-1 (2-Pentanol,3,3,4,5,5,5-hexafluoro-)

• Product name: 2-Pentanol,3,3,4,5,5,5-hexafluoro-
• CAS No: 2711-81-1
• MF: C₅H₆OF₆
• MW: 196.09094
• CID: 253545
• PubChem ID: 2775019

2-Pentanol,3,3,4,5,5,5-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,3,3,4,5,5,5-hexafluoro-
• 3,3,4,5,5,5-Hexafluoro-2-pentanol
• 3,3,4,5,5,5-HEXAFLUOROPENTAN-2-OL
• 2,2,3,4,4,4-hexafluoro-1-methylbutanol
• 3,3,4,5,5,5-hexafluoro-pentan-2-ol
• 3,3,4,5,5,5-Hexafluor-pentanol-(2)
• CF3CFHCF2CH(CH3)OH
• PC9123
• 2-Pentanol, 3,3,4,5,5,5-hexafluoro-
• MFCD00155852
• SCHEMBL2299986
• E89202
• 1-(2H-Perfluoropropyl)ethanol
• FT-0613993
• A818919
• 2711-81-1
• AKOS006227973
• DTXSID50379334

• MDL： MFCD00155852
• Inchi： InChI=1S/C5H6F6O/c1-2(12)4(7,8)3(6)5(9,10)11/h2-3,12H,1H3
• InChI Key： BBNMWXDGNGRANP-UHFFFAOYSA-N
• SMILES： CC(C(C(C(F)(F)F)F)(F)F)O

Computed Properties

• Exact Mass: 196.03200
• Monoisotopic Mass: 196.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.379
• Boiling Point: 119 °C
• Flash Point: 18.6 ℃
• Refractive Index: 1.312 
• PSA: 20.23000
• LogP: 1.90290

2-Pentanol,3,3,4,5,5,5-hexafluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38